Cas no 959430-67-2 (4-chloro-2-methyl-2H-Pyrazolo[3,4-d]pyrimidine)

• Product Name: 4-chloro-2-methyl-2H-Pyrazolo[3,4-d]pyrimidine
• CAS No: 959430-67-2
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• CID: 1123219
• PubChem ID: 59594438
• Update Time: 2025-04-20

4-chloro-2-methyl-2H-Pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methyl-2H-Pyrazolo[3,4-d]pyrimidine
• 4-chloro-2-methylpyrazolo[3,4-d]pyrimidine
• PB15235
• 959430-67-2
• SCHEMBL2077726
• CS-0151177
• BS-50921
• SY333025
• MFCD16619928
• DB-153766

• Inchi： 1S/C6H5ClN4/c1-11-2-4-5(7)8-3-9-6(4)10-11/h2-3H,1H3
• InChI Key： YTJDHSWUMLKUCQ-UHFFFAOYSA-N
• SMILES： ClC1C2C(N=CN=1)=NN(C)C=2

Computed Properties

• Exact Mass: 168.02000
• Monoisotopic Mass: 168.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.60000
• LogP: 1.01670